Cas no 1884188-39-9 (3-(3-Fluorophenyl)-5-nitro-4-pyridinamine)

• Product Name: 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine
• CAS No: 1884188-39-9
• MF: C₁₁H₈FN₃O₂
• MW: 233.198525428772
• MDL: MFCD32705429
• CID: 4782283
• Update Time: 2025-06-13

3-(3-Fluorophenyl)-5-nitro-4-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine

• MDL： MFCD32705429
• Inchi： 1S/C11H8FN3O2/c12-8-3-1-2-7(4-8)9-5-14-6-10(11(9)13)15(16)17/h1-6H,(H2,13,14)
• InChI Key： MCLPIFVDSUUZGG-UHFFFAOYSA-N
• SMILES： C1=NC=C([N+]([O-])=O)C(N)=C1C1=CC=CC(F)=C1

Additional information on 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine

Introduction to 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine (CAS No. 1884188-39-9)

3-(3-Fluorophenyl)-5-nitro-4-pyridinamine, identified by the Chemical Abstracts Service Number (CAS No.) 1884188-39-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a pyridine core substituted with a nitro group at the 5-position and a 3-fluorophenyl moiety at the 3-position, making it a structurally intriguing molecule with potential applications in drug discovery and development.

The structural motif of 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine encompasses both electron-withdrawing and electron-donating groups, which can modulate its electronic properties and reactivity. The presence of the nitro group enhances its potential as an intermediate in synthesizing more complex molecules, while the fluorine atom in the phenyl ring contributes to metabolic stability and binding affinity in biological systems.

In recent years, there has been growing interest in developing novel therapeutic agents with pyridine derivatives due to their well-documented pharmacological properties. Pyridine-based compounds are widely recognized for their role in various pharmacological targets, including enzymes, receptors, and ion channels. The specific substitution pattern in 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine makes it a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The nitro group can be further functionalized through reduction or amidation reactions, allowing for the creation of diverse analogs with tailored biological activities. Similarly, the fluorophenyl ring can serve as a key pharmacophore, influencing both binding affinity and selectivity. These features make 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine an attractive starting point for medicinal chemists seeking to develop new drugs.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine for potential biological activity. Machine learning models can predict binding affinities to various targets, helping researchers prioritize which compounds to synthesize and test experimentally. This approach has significantly accelerated drug discovery pipelines, reducing both time and cost associated with traditional methods.

The synthesis of 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of pyridine derivatives followed by functional group interconversion using fluorinating agents. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

In terms of biological activity, preliminary studies suggest that 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. For instance, its structural similarity to known bioactive molecules has prompted investigations into its potential role as an anti-inflammatory or anticancer agent. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry has long been interested in developing drugs that leverage natural product scaffolds or structurally unique compounds like 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine. By integrating insights from natural product chemistry with modern synthetic methodologies, researchers can generate novel molecules with optimized pharmacokinetic profiles. This approach aligns well with current trends toward personalized medicine, where individual patient responses are taken into account during drug development.

Regulatory considerations also play a crucial role in the commercialization of new pharmaceuticals derived from compounds such as 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous preclinical studies are essential steps before any new drug can reach the market. These processes help guarantee both safety and efficacy, ensuring that patients receive effective treatments without undue risk.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, improves binding affinity, and modulates pharmacokinetic properties. In this context, 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine represents an excellent example of how strategic substitution can lead to bioactive molecules with improved therapeutic profiles.

As research continues to uncover new applications for pyridine derivatives like 3-(3-Fluorophenyl)-5-nitro-4-pyridinamine, collaboration between academia and industry will be key to translating laboratory discoveries into clinical reality. By fostering partnerships that combine expertise in synthetic chemistry with deep biological understanding, we can accelerate the development of next-generation pharmaceuticals that address unmet medical needs.